Cas no 1142212-21-2 (1-(3-Chloro-4-fluorophenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol)

• Product Name: 1-(3-Chloro-4-fluorophenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol
• CAS No: 1142212-21-2
• MF: C₁₂H₁₂ClFN₂S
• MW: 270.753483772278
• MDL: MFCD12027731
• CID: 4681248
• Update Time: 2025-06-07

1-(3-Chloro-4-fluorophenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4-fluorophenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol
• STK505115
• 1-(3-chloro-4-fluorophenyl)-4,4-dimethylpyrimidine-2-thiol
• 1-(3-Chloro-4-fluorophenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol

• MDL： MFCD12027731
• Inchi： 1S/C12H12ClFN2S/c1-12(2)5-6-16(11(17)15-12)8-3-4-10(14)9(13)7-8/h3-7H,1-2H3,(H,15,17)
• InChI Key： OOAKJYYFSJVUJJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)N1C=CC(C)(C)NC1=S)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 345
• Topological Polar Surface Area: 47.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas

Additional information on 1-(3-Chloro-4-fluorophenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol

Introduction to 1-(3-Chloro-4-fluorophenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol (CAS No. 1142212-21-2)

The compound 1-(3-Chloro-4-fluorophenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol (CAS No. 1142212-21-2) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the design of novel heterocyclic scaffolds for drug development. This molecule, characterized by its unique structural features including a chloro-substituted phenyl ring, a fluorine atom at the para position, and a thiol group at the 2-position of the dihydropyrimidine core, has garnered considerable attention due to its potential biological activity and synthetic utility.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry, as fluorine atoms can modulate metabolic stability, binding affinity, and pharmacokinetic properties of drug candidates. The presence of a chloro group in the 3-position further enhances the electrophilicity of the aromatic ring, making it a versatile platform for further functionalization. The thiol group, positioned strategically within the dihydropyrimidine ring, introduces reactivity that can be exploited in various synthetic pathways, including thiol-disulfide exchange reactions and metal coordination.

The dihydropyrimidine core is a well-established motif in pharmaceuticals, with numerous examples demonstrating its efficacy as kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The addition of geminal dimethyl groups at the 4-position not only influences steric hindrance but also contributes to the overall rigidity of the molecule, which can be critical for optimal binding to biological targets. This structural complexity makes 1-(3-Chloro-4-fluorophenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol an intriguing candidate for further exploration in drug discovery.

In light of recent advancements in computational chemistry and high-throughput screening techniques, researchers have been able to rapidly assess the potential of such compounds for therapeutic applications. The combination of computational modeling with experimental validation has allowed for a more efficient identification of lead compounds. For instance, virtual screening studies have suggested that derivatives of this scaffold may exhibit inhibitory activity against various enzymes implicated in cancer progression and inflammatory diseases.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high purity standards. Key steps include condensation reactions to form the dihydropyrimidine ring followed by selective functionalization at the 3- and 4-positions. The introduction of the thiol group is typically achieved through nucleophilic substitution or metal-catalyzed cross-coupling reactions. These synthetic strategies not only showcase the versatility of modern organic chemistry but also underscore the importance of precision in constructing complex molecular architectures.

One particularly notable application of this compound is its use as an intermediate in the synthesis of more complex pharmacophores. By serving as a building block, it enables chemists to rapidly explore diverse chemical space without having to start from scratch. This approach has been instrumental in accelerating drug discovery pipelines and has led to several patents being filed by academic and industrial researchers alike.

The biological evaluation of 1-(3-Chloro-4-fluorophenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol has revealed promising preliminary results. In vitro assays have indicated potential activity against enzymes such as Janus kinases (JAKs) and cyclin-dependent kinases (CDKs), which are known to play pivotal roles in cellular signaling pathways associated with diseases like rheumatoid arthritis and certain cancers. Additionally, its interaction with thiol-containing biomolecules suggests that it may modulate redox-sensitive processes within cells.

The role of fluorine-containing heterocycles in medicinal chemistry cannot be overstated. These compounds often exhibit enhanced bioavailability and improved pharmacological profiles compared to their non-fluorinated counterparts. The electronic properties imparted by fluorine atoms can fine-tune hydrogen bonding interactions and lipophilicity, making them valuable tools for optimizing drug design. The presence of both fluorine and chlorine substituents in this molecule creates a unique electronic environment that may contribute to its observed biological activity.

Future directions for research on this compound include exploring its potential as a prodrug or exploring novel derivatives through structure-based drug design. Advances in crystallography and spectroscopy have provided deeper insights into how these molecules interact with biological targets at an atomic level. Such structural information is crucial for rationalizing observed activities and guiding subsequent modifications.

The broader implications of this research extend beyond individual compounds to encompass new methodologies for drug discovery and development. By leveraging computational tools alongside traditional wet chemistry approaches, scientists are able to more efficiently navigate complex chemical spaces towards identifying next-generation therapeutics. The study of compounds like 1-(3-Chloro-4-fluorophenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol exemplifies how interdisciplinary collaboration can drive innovation in pharmaceutical sciences.